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Compound of Interest

Compound Name: BP Fluor 405 Cadaverine

Cat. No.: B15598660 Get Quote

For researchers, scientists, and drug development professionals, the precise and selective

labeling of biomolecules is paramount for accurate experimental outcomes. This guide provides

a comparative assessment of BP Fluor 405 Cadaverine, a fluorescent probe designed for

labeling carboxylic acids, against its key alternatives. By examining their performance based on

available data and outlining detailed experimental protocols, this document aims to equip

researchers with the knowledge to make informed decisions for their specific applications.

Introduction to Carboxyl-Reactive Fluorescent
Probes
Fluorescent labeling of carboxylic acid groups on proteins and other biomolecules is a crucial

technique for their visualization and functional analysis. This is typically achieved through a

carbodiimide-mediated coupling reaction where a fluorescent probe containing a primary

amine, such as a cadaverine derivative, is covalently attached to the carboxyl group. The

selectivity of this reaction is critical to ensure that the fluorescent label is incorporated only at

the intended sites, avoiding off-target modifications that could lead to erroneous conclusions.

BP Fluor 405 Cadaverine is a blue-fluorescent dye designed for this purpose. This guide

compares its performance with two spectrally similar and commonly used alternatives: Alexa

Fluor 405 Cadaverine and DyLight 405 Cadaverine.
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While direct head-to-head quantitative data on the selectivity of these specific cadaverine

probes is limited in publicly available literature, we can infer their performance based on the

properties of their parent dyes and general principles of protein labeling. The following table

summarizes the key spectral properties of these dyes.

Feature
BP Fluor 405
Cadaverine

Alexa Fluor 405
Cadaverine

DyLight 405
Cadaverine

Excitation Max (nm) ~399[1] ~401[2] ~400[3]

Emission Max (nm) ~422[1] ~421[2] ~421

Extinction Coefficient

(cm⁻¹M⁻¹)
~29,000[1] ~34,000[2] ~30,000[3]

Photostability
Stated to be suitable

for STORM
High High

Brightness
Information not

available

Generally high for

Alexa Fluor dyes

Generally high for

DyLight dyes

pH Sensitivity
pH-insensitive from

pH 4 to 10[1]

Information not

available
Less pH-sensitive

Experimental Protocols for Assessing Selectivity
To provide a rigorous comparison of the selectivity of BP Fluor 405 Cadaverine and its

alternatives, a series of well-controlled experiments are necessary. Below are detailed

protocols for key experiments.

Labeling Efficiency and Degree of Labeling (DoL)
Determination
This protocol determines the efficiency with which each probe labels a model protein.

Workflow for Labeling Efficiency Determination
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Protein Preparation

Labeling Reaction

Purification

Analysis

Prepare stock solution of model protein (e.g., BSA)

Incubate protein with each fluorescent cadaverine probe and EDC/NHS

Remove unreacted probe using size-exclusion chromatography

Measure absorbance at 280 nm and dye's λmax

Calculate Degree of Labeling (DoL)
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Labeling

Separation

Imaging

Total Protein Staining

Comparison

Label a protein mixture (e.g., cell lysate) with each probe

Separate labeled proteins by SDS-PAGE

Image the gel using a fluorescence scanner (Ex/Em ~405/425 nm)

Stain the same gel with a total protein stain (e.g., Coomassie)

Compare fluorescent bands to total protein bands
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Preparation

Analysis

Label a purified protein with each fluorescent probe

Digest the labeled protein into peptides (e.g., with trypsin)

Analyze peptides by LC-MS/MS

Identify labeled peptides and modification sites

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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